Suaveolol

• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (1S,2S,4bS,8R,8aR)-8-(hydroxymethyl)-4b,8-dimethyl-2-propan-2-yl-1,2,3,4,5,6,7,8a,9,10-decahydrophenanthren-1-ol
• InChI: InChI=1S/C20H34O2/c1-13(2)14-6-8-16-15(18(14)22)7-9-17-19(3,12-21)10-5-11-20(16,17)4/h13-14,17-18,21-22H,5-12H2,1-4H3/t14-,17-,18-,19-,20+/m0/s1
• InChI Key: HKKHUNILUIYTQR-QOOKETHRSA-N
• Isomeric SMILES: CC(C)[C@@H]1CCC2=C([C@H]1O)CC[C@@H]3[C@@]2(CCC[C@@]3(C)CO)C
• Canonical SMILES: CC(C)C1CCC2=C(C1O)CCC3C2(CCCC3(C)CO)C
• synonyms: suaveolol

Description

Suaveolol is a natural product found in Lamiaceae with data available.

Scientific Research Applications

Gastroprotective Effects

Suaveolol, a compound isolated from Hyptis suaveolens, demonstrates significant gastroprotective properties. In a study, this compound was shown to provide protection against ethanol-induced gastric lesions in Wistar rats. The gastroprotective activity is hypothesized to involve mechanisms related to nitric oxide, prostaglandins, and sulfhydryl groups, suggesting a multifaceted mode of action in maintaining gastric integrity (Vera-Arzave et al., 2012).

Anti-inflammatory Activity

This compound has been identified for its anti-inflammatory properties. A study examining the effects of this compound and methyl suaveolate, isolated from Hyptis suaveolens, found that they possess topical anti-inflammatory activity. This activity was demonstrated in a model of croton oil-induced dermatitis in mouse ear, where this compound exhibited significant inhibition of inflammation, highlighting its potential in treating inflammatory skin conditions (Grassi et al., 2006).

Phytochemical Importance

This compound, among other compounds like methyl suaveolate and bergatonol, was isolated from the leaves of Hyptis suaveolens. These compounds were identified and characterized through various chromatographic and spectroscopic techniques, indicating the phytochemical richness and potential therapeutic applications of the plant (Panigrahi et al., 2022).

Antioxidant Activities

This compound is part of a group of compounds studied for their antioxidant activities. In the context of traditional medicine, these compounds are seen as contributing to a lifestyle historically associated with a low incidence of diseases like diabetes. The antioxidant properties are significant in scavenging free radicals, suggesting a protective role against oxidative stress-related damage (McCune & Johns, 2002).

Comprehensive Medicinal Potential

A review on Hyptis suaveolens, which contains this compound, highlighted its extensive range of medicinal applications. The plant's extracts are rich in phytochemicals like essential oils, tannins, and flavonoids, which contribute to its antioxidative, anti-inflammatory, and antimicrobial properties. This underlines the therapeutic potential of this compound as a key bioactive compound in the plant (Mishra et al., 2021).